(Z)-ethyl 2-(2-((4-fluorobenzoyl)imino)-6-isopropylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-(4-fluorobenzoyl)imino-6-propan-2-yl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H21FN2O3S/c1-4-27-19(25)12-24-17-10-7-15(13(2)3)11-18(17)28-21(24)23-20(26)14-5-8-16(22)9-6-14/h5-11,13H,4,12H2,1-3H3
• InChI Key: IHAULAAQEASOML-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C(C)C)SC1=NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H21FN2O3S
• Molecular Weight: 400.5 g/mol

Description

(Z)-ethyl 2-(2-((4-fluorobenzoyl)imino)-6-isopropylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C21H21FN2O3S and its molecular weight is 400.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Benzothiazole derivatives have shown promise as anticancer agents. Synthesis of new benzothiazole acylhydrazones demonstrated potential anticancer activity against various cancer cell lines, indicating the versatility of benzothiazole structures in medicinal chemistry for antitumor properties (Osmaniye et al., 2018).

Antimicrobial Studies

Compounds containing benzothiazole moieties have been investigated for their antimicrobial properties. Synthesis and antimicrobial studies of 4‐oxo‐thiazolidine derivatives highlight the importance of the thiazole ring in enhancing antimicrobial activity (Patel et al., 2009).

Antithrombotic Treatment

Benzothiazole derivatives have been studied for their potential in antithrombotic treatments. A study involving trisubstituted beta-amino acid derivatives showcased the therapeutic potential, especially for acute phase treatment, by inhibiting human platelet aggregation (Hayashi et al., 1998).

Antihypertensive Agents

Research on thiazole derivatives, including synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases, has revealed good antihypertensive α-blocking activity, demonstrating the broad pharmacological potential of thiazole-based compounds (Abdel-Wahab et al., 2008).

Metal Ion Sensing

Benzothiazole-based receptors have been developed for the highly selective sensing of metal ions, such as Cu2+ and Hg2+, in semi-aqueous media. These compounds exhibit significant fluorescence quenching in the presence of specific metal ions, indicating their utility in environmental monitoring and analytical chemistry (Wagh et al., 2015).

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzoyl-imino compounds, it may interact with its targets through the formation of covalent bonds, leading to changes in the target’s function .

Biochemical Pathways

It’s known that benzoyl-imino compounds can participate in various reactions such as condensation reactions with diamines, base-promoted domino michael addition/cyclization/elimination reactions, and oxidative cross-coupling with indoles .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules . .